Cas no 80370-41-8 (2-(ISOXAZOL-4-YL)PROPAN-2-OL)

• Product Name: 2-(ISOXAZOL-4-YL)PROPAN-2-OL
• CAS No: 80370-41-8
• MF: C₆H₉NO₂
• MW: 127.141161680222
• CID: 5693314
• PubChem ID: 13117011
• Update Time: 2025-08-04

2-(ISOXAZOL-4-YL)PROPAN-2-OL Chemical and Physical Properties

Names and Identifiers

• IEQMCXYTPRUAGM-UHFFFAOYSA-N
• 80370-41-8
• 4-(2-HYDROXYPROPAN-2-YL)ISOXAZOLE
• 2-(ISOXAZOL-4-YL)PROPAN-2-OL
• SCHEMBL11241557
• 4-Isoxazolemethanol, α,α-dimethyl-

• Inchi： 1S/C6H9NO2/c1-6(2,8)5-3-7-9-4-5/h3-4,8H,1-2H3
• InChI Key： IEQMCXYTPRUAGM-UHFFFAOYSA-N
• SMILES： OC(C)(C)C1C=NOC=1

Computed Properties

• Exact Mass: 127.063328530g/mol
• Monoisotopic Mass: 127.063328530g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 103
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 46.3Ų

Experimental Properties

• Density: 1.123±0.06 g/cm3(Predicted)
• Boiling Point: 231.9±15.0 °C(Predicted)
• pka: 13.73±0.29(Predicted)

Additional information on 2-(ISOXAZOL-4-YL)PROPAN-2-OL

Professional Introduction to 2-(ISOXAZOL-4-YL)PROPAN-2-OL (CAS No. 80370-41-8)

2-(ISOXAZOL-4-YL)PROPAN-2-OL, chemically designated as 2-(ISOXAZOL-4-YL)PROPAN-2-OL, is a significant compound in the realm of pharmaceutical and chemical research. This compound, identified by its unique Chemical Abstracts Service (CAS) number 80370-41-8, has garnered attention due to its versatile applications and structural properties. The presence of the isoxazole moiety in its molecular structure imparts unique reactivity and potential biological activity, making it a subject of extensive study in medicinal chemistry.

The isoxazole ring is a five-membered heterocyclic compound containing an oxygen atom and two carbon atoms, which is known for its stability and incorporation into various bioactive molecules. In the case of 2-(ISOXAZOL-4-YL)PROPAN-2-OL, the isoxazole unit is linked to a propyl alcohol group, creating a molecule with potential applications in drug synthesis and functional material development. The alcohol functionality at the second carbon of the propyl chain provides a site for further chemical modifications, enabling the synthesis of more complex derivatives.

Recent advancements in the field of pharmaceutical chemistry have highlighted the importance of isoxazole-containing compounds in the development of novel therapeutic agents. The isoxazole scaffold has been shown to exhibit a wide range of biological activities, including anti-inflammatory, antimicrobial, and anticancer properties. This has spurred interest in synthesizing new derivatives of 2-(ISOXAZOL-4-YL)PROPAN-2-OL to explore their pharmacological potential.

One of the most compelling aspects of 2-(ISOXAZOL-4-YL)PROPAN-2-OL is its role as a building block in organic synthesis. The combination of the isoxazole ring and the propyl alcohol group allows for diverse chemical transformations, such as esterification, etherification, and oxidation reactions. These modifications can lead to the creation of novel compounds with tailored properties for specific applications. For instance, researchers have been exploring the use of this compound in the synthesis of bioactive molecules that target specific enzymatic pathways involved in diseases like cancer and neurodegeneration.

In the context of drug discovery, 2-(ISOXAZOL-4-YL)PROPAN-2-OL has been utilized in the development of inhibitors targeting various disease-related enzymes. The isoxazole moiety can interact with specific amino acid residues in enzyme active sites, leading to potent inhibition. This has been particularly relevant in the search for new antiviral and anticancer agents. For example, recent studies have demonstrated that derivatives of 2-(ISOXAZOL-4-YL)PROPAN-2-OL can inhibit proteases involved in viral replication, offering a promising lead for developing antiviral therapies.

The structural features of 2-(ISOXAZOL-4-YL)PROPAN-2-OL also make it an attractive candidate for material science applications. The presence of both polar (oxygen) and non-polar (carbon) regions in its structure allows it to interact with a wide range of materials, making it suitable for use as a cross-linking agent or a functional additive in polymers. Researchers are investigating its potential use in creating advanced materials with enhanced mechanical properties or specific biological functionalities.

From a synthetic chemistry perspective, 2-(ISOXAZOL-4-YL)PROPAN-2-OL serves as an excellent intermediate for constructing more complex molecules. The isoxazole ring can be further functionalized through various reactions, such as nucleophilic substitution or metal-catalyzed coupling reactions. These transformations enable chemists to explore new synthetic pathways and develop innovative molecular architectures with desired properties.

The biodegradability and environmental impact of 2-(ISOXAZOL-4-YL)PROPAN-2-OL are also areas of interest. As pharmaceutical compounds are increasingly scrutinized for their environmental footprint, there is a growing emphasis on developing biodegradable intermediates that minimize ecological harm. The relatively simple structure of this compound suggests that it may degrade under certain conditions into less harmful byproducts, making it a potentially eco-friendly choice for industrial applications.

In conclusion, 2-(ISOXAZOL-4-YL)PROPAN-2-Ol (CAS No. 80370-41-) is a multifaceted compound with significant potential in pharmaceutical research and material science. Its unique structural features, particularly the presence of the isoxazole moiety and the propyl alcohol group, make it a valuable building block for synthesizing novel bioactive molecules and functional materials. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in advancing both medicinal chemistry and industrial innovation.